Cas no 124076-61-5 (Butamidine)

• Product Name: Butamidine
• CAS No: 124076-61-5
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 176788
• Update Time: 2023-08-03

Butamidine Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-
• Butamidine
• Enzenecarboximidamide
• 4,4'-(1,4-Butanediylbis(oxy))bis-benzenecarboximidamide
• 1,4-Di(4'-amidinonphenoxy)butane
• 4-[4-(4-carbamimidoylphenoxy)butoxy]benzamidine
• 4,4'-[Butane-1,4-diylbis(oxy)]di(benzene-1-carboximidamide)

• Inchi： 1S/C18H22N4O2/c19-17(20)13-3-7-15(8-4-13)23-11-1-2-12-24-16-9-5-14(6-10-16)18(21)22/h3-10H,1-2,11-12H2,(H3,19,20)(H3,21,22)
• InChI Key： KXHZWUUTWSKONE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=N)N)=CC=1)CCCCOC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 326.174
• Monoisotopic Mass: 326.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Boiling Point: 530.4°Cat760mmHg
• Flash Point: 274.6°C
• Refractive Index: 1.6

Butamidine Security Information

• Storage Condition：Cold storage (+4 ° C)